![molecular formula C9H6FNO3 B6149824 6-fluoro-5-methoxy-2,3-dihydro-1H-indole-2,3-dione CAS No. 1566838-47-8](/img/no-structure.png)
6-fluoro-5-methoxy-2,3-dihydro-1H-indole-2,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-fluoro-5-methoxy-2,3-dihydro-1H-indole-2,3-dione” is a chemical compound with the molecular formula C10H9FO2 . It is a derivative of indole, a heterocyclic aromatic organic compound . The compound has a molecular weight of 180.18 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The compound has a fluoro group attached at the 6th position and a methoxy group at the 5th position .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . It may also cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future research directions for “6-fluoro-5-methoxy-2,3-dihydro-1H-indole-2,3-dione” and its derivatives could involve exploring their potential therapeutic applications, given the wide range of biological activities exhibited by indole derivatives . Further studies could also focus on developing more efficient synthesis methods for these compounds.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-5-methoxy-2,3-dihydro-1H-indole-2,3-dione involves the conversion of 5-methoxyindole-2,3-dione to the desired product through a series of reactions.", "Starting Materials": [ "5-methoxyindole-2,3-dione", "fluorine gas", "sodium hydride", "acetic anhydride", "glacial acetic acid", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 5-methoxyindole-2,3-dione is reacted with sodium hydride in dry DMF to form the sodium salt of the compound.", "Step 2: Fluorine gas is bubbled through the reaction mixture to introduce the fluorine atom at the 6-position of the indole ring.", "Step 3: The resulting mixture is then treated with acetic anhydride and glacial acetic acid to form the acetylated intermediate.", "Step 4: Sulfuric acid is added to the reaction mixture to hydrolyze the acetyl group and form the desired product, 6-fluoro-5-methoxy-2,3-dihydro-1H-indole-2,3-dione.", "Step 5: The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
1566838-47-8 |
Molecular Formula |
C9H6FNO3 |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.